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Compound of Interest

Compound Name: Civetone

Cat. No.: B1203174

A Comparative Guide to Civetone Alternatives in Perfumery

Historically sourced from the African civet, civetone is a macrocyclic ketone highly prized in
perfumery for its unique fecal, musky, and warm animalic aroma, which imparts sensuality and
longevity to fragrances.[1][2] Due to ethical considerations regarding animal welfare and the
high cost of natural extraction, the fragrance industry has shifted towards synthetic alternatives
that replicate its desirable properties.[2][3] Today, a range of synthetic macrocyclic musks and
other compounds serve as effective substitutes, offering perfumers a palette of ethically
sourced and consistent materials.[1]

This guide provides a comparative analysis of key alternatives to civetone, detailing their
chemical properties, performance characteristics, and the experimental methodologies used for
their evaluation.

Chemical and Olfactory Properties of Civetone and
Alternatives

The primary alternatives to natural civetone are synthetic macrocyclic ketones, which share a
similar large ring structure. These include synthetically produced civetone itself, as well as
other well-known musks like Muscone, Ambrettolide, and Globalide® (Habanolide). Other
materials like Ambroxan, while not a direct civetone replacement, are used to impart warmth,
longevity, and ambergris-like effects.
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] Molecular Weight ( )
Compound Chemical Formula Imol ) Odor Profile
g/mo

Strong, fecal,
animalic, musky;
Civetone becomes warm,
] C17H300 250.42
(Natural/Synthetic) sweet, and sensual
upon high dilution.[1]

[4]115]

Soft, sweet, and

intensely musky with a
Muscone C16H300 23841 -

warm, animalic

tonality.[6]

Avery fine, sweet,

musky, and slightly
Ambrettolide C16H2802 252.40 fatty odor with floral

and ambrette seed

nuances.

An elegant, musky,

) and powdery scent
Globalide®

) C15H2602 238.37 with a metallic aspect,
(Habanolide®)

reminiscent of a hot

iron.[7]

A clean, dry,

ambergris-like, woody,
Ambroxan/Cetalox C16H280 236.39 and slightly musky

scent with exceptional

tenacity.[8]

Performance Comparison and Applications

The performance of a fragrance ingredient is judged by its tenacity (longevity), fixative
capabilities, and overall impact on a perfume composition. While natural civet is renowned for
its exceptional fixative properties, synthetic alternatives have been engineered to provide
comparable, and often more consistent, performance.
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Compound Tenacity (on blotter)

Primary Use &
Performance
Characteristics

Civetone ~300-400 hours

Fixative & Exalting Agent:
Extremely tenacious, it adds
warmth and diffusion. Used in
traces to add a natural,
animalic character to floral,

oriental, and chypre accords.

[1]9]

Muscone ~400 hours

Heart/Base Note & Fixative:
Provides elegant and warm
animalic notes, adding lift and
diffusion to a wide range of

perfume types.[6]

Ambrettolide > 400 hours

Base Note & Fixative: One of
the finest macrocyclic musks, it
provides a persistent, warm
musk foundation, especially in

floral and oriental fragrances.

Globalide® (Habanolide®) > 400 hours

Base Note & Fixative: Highly
substantive and cost-effective,
valued in laundry care for its
long-lasting freshness. Its
metallic note adds a modern

character.[10]

Ambroxan/Cetalox > 400 hours

Fixative & Base Note: A
powerful and diffusive
ambergris note. Used to
provide a clean, woody-amber
base and enhance the
longevity and projection of a

fragrance.[8][11]
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Olfactory Signaling Pathway

The perception of civetone and its alternatives begins with the interaction of these odorant
molecules with Olfactory Receptors (ORs) located on the surface of olfactory sensory neurons
in the nasal cavity. These receptors are G-protein-coupled receptors (GPCRs). The binding of
an odorant initiates a signal transduction cascade, converting the chemical signal into an
electrical one that is sent to the brain. For instance, civetone and muscone are known to
activate the human olfactory receptor OR5ANL1.[3][6]
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Olfactory Signal Transduction Cascade.
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Logical Relationships of Civetone Alternatives

The transition from natural civet to modern perfumery ingredients involves extraction, isolation,
and synthesis. This has led to a variety of materials, from pure synthetic civetone to functional
replacements that provide similar olfactory effects.
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Relationship between natural civet and its alternatives.

Experimental Protocols

Objective comparison of fragrance materials relies on standardized experimental protocols for
sensory analysis and stability testing.

Protocol 1: Comparative Sensory Evaluation of
Fragrance Tenacity
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This protocol is designed to assess the longevity and odor profile evolution of fragrance
materials on a neutral substrate.

Objective: To compare the odor tenacity and character of civetone alternatives against a
control (synthetic civetone).

Materials:

1% dilutions of each test material in ethanol.

Standard perfume blotters (smelling strips).

Blotter holders.

Controlled environment room (22-25°C, 40-60% relative humidity, odor-free).[12]

Trained sensory panel.
Methodology:
o Preparation: Label blotters for each test material and time point.

» Application: Dip each blotter into the corresponding 1% solution to a depth of 1 cm for 2
seconds. Remove and allow the ethanol to evaporate for 60 seconds.

o Evaluation Schedule: The sensory panel evaluates the blotters at fixed intervals: T=0 (initial),
30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, 24 hrs, and then every 24 hours until the odor is no longer
detectable.[12]

o Data Collection: At each time point, panelists rate the perceived odor intensity on a
standardized scale (e.g., 1-5, where 1=no odor and 5=very strong). They also provide
descriptive terms for the odor character (e.g., "musky,” "powdery," "animalic").

e Analysis: The data is compiled to create longevity curves (intensity vs. time) for each
material. The time at which the intensity drops below a predetermined threshold (e.g., 2 on
the scale) is recorded as the tenacity value.

Protocol 2: Accelerated Stability Testing

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1203174?utm_src=pdf-body
https://www.benchchem.com/product/b1203174?utm_src=pdf-body
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.nikoochem.com/how-to-test-the-longevity-of-perfume.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

This protocol assesses the chemical stability of a fragrance material under conditions that
simulate long-term storage.

Objective: To determine the stability of civetone alternatives in a model fragrance base under
elevated temperature.

Materials:

o Test materials (1% in a simple fragrance base).

o Control sample (fragrance base without test material).

o Glass vials with airtight seals.

 Stability oven capable of maintaining 40°C + 2°C.

e Gas Chromatography-Mass Spectrometry (GC-MS) equipment.
e Spectrophotometer.

Methodology:

o Sample Preparation: Prepare samples of the fragrance base containing each test material.
An initial sample of each is retained as a reference (T=0).

 Incubation: Place the sealed vials in the stability oven at 40°C. This accelerated condition
often simulates 1-2 years of shelf life over a period of 1-3 months.

» Evaluation: At set intervals (e.g., 2, 4, 8, 12 weeks), remove a sample of each material from
the oven.

e Physicochemical Analysis:

o Color & Clarity: Visually inspect and use a spectrophotometer to measure any changes in
color or clarity compared to the T=0 reference.[13]

o Chemical Integrity: Analyze the sample using GC-MS to quantify the concentration of the
test material and identify any degradation products.
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e Sensory Analysis: A sensory panel evaluates the odor of the aged sample against the T=0
reference to detect any changes in scent profile.

e Analysis: The material is considered stable if there are no significant changes in its chemical
concentration, physical appearance, or odor profile over the testing period.

Experimental Workflow for Fragrance Evaluation

The process of evaluating a new fragrance alternative involves a logical flow from initial
characterization to performance testing in a final product.
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Workflow for evaluating new fragrance ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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